N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: N-(1,3-dihydrobenzimidazol-2-ylidene)cyclopropanecarboxamide
• InChI: InChI=1S/C11H11N3O/c15-10(7-5-6-7)14-11-12-8-3-1-2-4-9(8)13-11/h1-4,7H,5-6H2,(H2,12,13,14,15)
• InChI Key: COCUPSQZVJKBIO-UHFFFAOYSA-N
• Isomeric SMILES: C1CC1C(=O)N=C2NC3=CC=CC=C3N2
• SMILES: C1CC1C(=O)NC2=NC3=CC=CC=C3N2

Description

N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide, also known as BCPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide is not fully understood. However, studies have suggested that N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide may exert its effects by modulating the activity of GABA receptors. GABA receptors are involved in the regulation of neurotransmission and are the target of many drugs used to treat anxiety and other neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide can modulate the activity of GABA receptors, leading to changes in neurotransmission. This can result in a range of biochemical and physiological effects, including changes in neuronal excitability, synaptic plasticity, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide in lab experiments is its potential as a fluorescent probe for the detection of proteins. This can be useful in studying protein-protein interactions and protein localization. However, one limitation of using N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide. One direction is to further investigate its potential as a fluorescent probe for the detection of proteins. Another direction is to explore its potential as a modulator of GABA receptor activity for the treatment of neurological disorders. Additionally, future studies could investigate the structure-activity relationship of N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide to develop more potent and selective compounds.

Synthesis Methods

The synthesis of N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide involves the reaction of 2-aminobenzimidazole with cyclopropanecarboxylic acid chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The product is then purified using column chromatography to obtain N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide in its pure form.

Scientific Research Applications

N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. In biochemistry, N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide has been studied for its potential use as a fluorescent probe for the detection of proteins. In neuroscience, N-(1H-benzimidazol-2-yl)cyclopropanecarboxamide has been found to modulate the activity of GABA receptors, which are involved in the regulation of neurotransmission.